Cas no 1565637-43-5 (2-(3-fluoropyridin-4-yl)ethyl(methyl)amine)

• Product Name: 2-(3-fluoropyridin-4-yl)ethyl(methyl)amine
• CAS No: 1565637-43-5
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 6055443
• PubChem ID: 84649951
• Update Time: 2025-07-22

2-(3-fluoropyridin-4-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropyridin-4-yl)ethyl(methyl)amine
• [2-(3-fluoropyridin-4-yl)ethyl](methyl)amine
• EN300-1829296
• 1565637-43-5

• Inchi： 1S/C8H11FN2/c1-10-4-2-7-3-5-11-6-8(7)9/h3,5-6,10H,2,4H2,1H3
• InChI Key： RGCCDOSSSKRDBO-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1CCNC

Computed Properties

• Exact Mass: 154.09062652g/mol
• Monoisotopic Mass: 154.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(3-fluoropyridin-4-yl)ethyl(methyl)amine

Comprehensive Overview of 2-(3-Fluoropyridin-4-yl)ethyl(methyl)amine (CAS No. 1565637-43-5)

2-(3-Fluoropyridin-4-yl)ethyl(methyl)amine (CAS No. 1565637-43-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its 3-fluoropyridine core and ethyl(methyl)amine side chain, has garnered attention due to its unique structural properties and versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

The growing interest in fluorinated compounds like 2-(3-fluoropyridin-4-yl)ethyl(methyl)amine stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. These properties make them valuable in addressing challenges such as blood-brain barrier penetration and receptor selectivity, which are critical in modern drug design. Recent studies highlight its potential as a building block for kinase inhibitors, a hot topic in oncology research.

From a synthetic chemistry perspective, the fluoropyridine scaffold in this compound offers distinct advantages. The fluorine atom at the 3-position influences electronic distribution, enabling precise modulation of intermolecular interactions. This feature is particularly relevant for researchers investigating structure-activity relationships (SAR) or developing PET radiotracers, where fluorine-18 labeling is crucial.

Industrial applications of CAS 1565637-43-5 extend beyond pharmaceuticals. Its structural motifs appear in crop protection agents, aligning with the agricultural sector's demand for novel pest control solutions. The compound's stability under various environmental conditions makes it an attractive candidate for sustainable agrochemical development, addressing current concerns about food security and environmental impact.

Analytical characterization of 2-(3-fluoropyridin-4-yl)ethyl(methyl)amine typically involves advanced techniques such as LC-MS and NMR spectroscopy. These methods confirm the compound's high purity (>98%), a critical parameter for research applications. The growing availability of custom synthesis services for this molecule reflects its increasing importance in chemical biology.

Recent patent literature reveals innovative applications of this fluorinated amine in material science, particularly in designing functional polymers with specific electronic properties. This aligns with industry trends toward smart materials for electronics and energy storage solutions. The compound's dual functionality—combining a hydrogen bond acceptor (fluoropyridine) with a basic amine group—makes it valuable for creating molecular recognition systems.

Safety data for 1565637-43-5 indicates standard handling precautions typical for research chemicals. Proper personal protective equipment (PPE) and ventilation controls are recommended during laboratory use. The compound's stability profile suggests compatibility with common organic solvents, facilitating its incorporation into diverse synthetic protocols.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a ligand in catalytic systems. The increasing demand for fluorine-containing bioactive molecules ensures continued interest in this chemical space. As synthetic methodologies advance, we anticipate broader applications of 2-(3-fluoropyridin-4-yl)ethyl(methyl)amine in both academic and industrial settings.